N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(4-fluorophenyl)acetamide

• IUPAC Name: N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C17H15FN2O2S/c1-2-22-13-7-8-14-15(10-13)23-17(19-14)20-16(21)9-11-3-5-12(18)6-4-11/h3-8,10H,2,9H2,1H3,(H,19,20,21)
• InChI Key: RVMRLEPPMUHDAJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(S2)NC(=O)CC3=CC=C(C=C3)F
• Molecular Formula: C17H15FN2O2S
• Molecular Weight: 330.4 g/mol

Description

N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(4-fluorophenyl)acetamide, also known as EBA, is a synthetic compound that has been of interest to the scientific community due to its potential applications in various fields. EBA belongs to the class of benzothiazole derivatives and has been found to have various biological and chemical properties.

Scientific Research Applications

Benzothiazole derivatives, such as N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(4-fluorophenyl)acetamide, are known for their extensive applications in medicinal chemistry. These compounds exhibit a broad spectrum of pharmacological properties, including antimicrobial, analgesic, anti-inflammatory, and antidiabetic activities. The structural simplicity of benzothiazoles and the ease of synthesis provide a rich ground for the development of chemical libraries aimed at discovering new therapeutic agents (Kamal, Ali Hussaini, & Malik, 2015).

Therapeutic Potential and Drug Development

Benzothiazole scaffolds are integral to a variety of natural products and pharmaceutical agents. The therapeutic potential of these compounds has been recognized in the development of new chemotherapeutic agents. Specifically, 2-arylbenzothiazoles have emerged as a promising pharmacophore in the development of antitumor agents, highlighting the increasing importance of the benzothiazole nucleus in drug discovery. This versatility in interacting with various biomolecules makes benzothiazoles candidates for addressing multiple human diseases and disorders, with a particular focus on cancer treatment (Keri, Patil, Patil, & Budagumpi, 2015).

Optoelectronic Applications

Beyond their pharmacological significance, benzothiazole derivatives also find applications in optoelectronic materials. These compounds, including this compound, have been investigated for their potential in electronic devices, luminescent elements, photoelectric conversion elements, and image sensors. The incorporation of benzothiazole and pyrimidine fragments into π-extended conjugated systems has proven valuable for the creation of novel optoelectronic materials, demonstrating the multifaceted utility of benzothiazole derivatives beyond medicinal chemistry (Lipunova, Nosova, Charushin, & Chupakhin, 2018).